Cas no 1485079-28-4 (Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)-)

• Product Name: Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)-
• CAS No: 1485079-28-4
• MF: C₁₀H₂₁N₃O₂S
• MW: 247.357640981674
• CID: 5209711
• Update Time: 2025-06-11

Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)-
• 1-(Azetidin-3-yl)-4-(propylsulfonyl)piperazine

• Inchi： 1S/C10H21N3O2S/c1-2-7-16(14,15)13-5-3-12(4-6-13)10-8-11-9-10/h10-11H,2-9H2,1H3
• InChI Key： WPMKVFSSWGCTNC-UHFFFAOYSA-N
• SMILES： N1(C2CNC2)CCN(S(CCC)(=O)=O)CC1

Additional information on Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)-

Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- (CAS No. 1485079-28-4): A Comprehensive Overview in Modern Chemical Biology

Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)-, identified by its unique Chemical Abstracts Service (CAS) number 1485079-28-4, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound's structural composition, featuring a piperazine core modified by an azetidinyl group at the 1-position and a propylsulfonyl group at the 4-position, endows it with distinctive chemical properties that make it a promising candidate for further exploration.

The structural motif of Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- is a testament to the versatility of heterocyclic chemistry in designing molecules with tailored biological activities. The piperazine ring, a six-membered aromatic nitrogen-containing heterocycle, is well-known for its presence in numerous pharmacologically active agents. Its ability to form stable hydrogen bonds and interact with biological targets makes it a preferred scaffold in medicinal chemistry. The introduction of the 3-azetidinyl substituent at the 1-position adds another layer of complexity to the molecule, potentially influencing its binding affinity and selectivity towards biological targets.

The propylsulfonyl group at the 4-position further enhances the compound's chemical diversity. Sulfonamide derivatives are widely recognized for their pharmacological significance, exhibiting activities ranging from antimicrobial to anti-inflammatory effects. The propylsulfonyl moiety not only contributes to the molecule's solubility but also modulates its electronic properties, thereby influencing its interactions with biological macromolecules. This combination of structural features makes Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- a compelling subject for investigation in various therapeutic contexts.

In recent years, there has been a surge in research focused on developing novel scaffolds for treating complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- position it as a potential lead compound for designing targeted therapies. For instance, studies have shown that azetidinyl derivatives can exhibit inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. The presence of the propylsulfonyl group may enhance these effects by improving binding affinity and metabolic stability.

One of the most exciting aspects of Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- is its potential application in modulating protein-protein interactions (PPIs), which are crucial for many biological processes. PPIs are notoriously difficult to target with small molecules due to their large binding surfaces and lack of clear binding pockets. However, the structural features of this compound may enable it to disrupt or modulate these interactions effectively. Preliminary computational studies suggest that the azetidinyl and propylsulfonyl groups can interact with specific residues on target proteins, leading to conformational changes that alter their function.

The synthesis of Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- presents an intriguing challenge for synthetic chemists. The construction of the piperazine core followed by functionalization at the 1- and 4-positions requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic compounds more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the desired framework.

The chemical properties of this compound also make it an attractive candidate for developing new analytical methods and probes. For example, its unique spectroscopic signature can be exploited for high-throughput screening applications, enabling rapid identification of bioactive molecules from large libraries. Additionally, its ability to undergo selective modifications allows researchers to generate a series of analogues with varying biological activities, facilitating structure-activity relationship (SAR) studies.

In conclusion, Piperazine, 1-(3-azetidinyl)-4-(propylsulfonyl)- (CAS No. 1485079-28-4) is a structurally fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups positions it as a promising lead for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.